2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2-[[2-(2-methylphenoxy)acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-12-7-5-6-9-14(12)24-11-16(22)21-19-17(18(20)23)13-8-3-2-4-10-15(13)25-19/h5-7,9H,2-4,8,10-11H2,1H3,(H2,20,23)(H,21,22)
• InChI Key: QTKRZOZWCHPJGS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N

Description

2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, also known as TAK-659, is a novel small molecule inhibitor that has gained significant attention in the field of cancer research. TAK-659 has shown promising results in preclinical studies, demonstrating its potential as a therapeutic agent for various types of cancers, including lymphoma, leukemia, and solid tumors.

Mechanism of Action

2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in the survival and proliferation of cancer cells. By inhibiting BTK, 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide disrupts the signaling pathways that drive cancer cell growth and survival, leading to cell death. 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has also been shown to inhibit other kinases, including ITK (interleukin-2-inducible T-cell kinase) and TXK (Tec kinase), which may contribute to its anti-tumor activity.
Biochemical and Physiological Effects
2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to tumor shrinkage in preclinical models. 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide also inhibits the production of cytokines and chemokines, which are involved in the inflammatory response that promotes tumor growth and metastasis. In addition, 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been shown to inhibit the migration and invasion of cancer cells, which is a critical step in the metastatic process.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is its selectivity for BTK, which reduces the risk of off-target effects and toxicity. 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, which makes it suitable for clinical development. However, one limitation of 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is its relatively low solubility, which may pose challenges in formulating the drug for clinical use.

Future Directions

There are several future directions for the development of 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide as a therapeutic agent for cancer. One potential application is in combination with other targeted therapies, such as inhibitors of the PI3K/Akt/mTOR pathway, which are frequently dysregulated in cancer. Another direction is the development of biomarkers that can predict response to 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, which may help identify patients who are most likely to benefit from the drug. Finally, the development of more potent and selective BTK inhibitors may further enhance the anti-tumor activity of 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide and reduce the risk of toxicity.

Synthesis Methods

The synthesis of 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide involves a multistep process that includes the reaction of 2-methylphenol with acetyl chloride to form 2-acetyl-6-methylphenol. The resulting compound is then reacted with thionyl chloride to form 2-chloro-6-methylphenol. The next step involves the reaction of 2-chloro-6-methylphenol with 3-aminocyclohept-1-ene to form 2-(3-aminocyclohept-1-en-1-yl)-6-methylphenol. This compound is then reacted with 2-bromoacetyl chloride to form the final product, 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide.

Scientific Research Applications

2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been extensively studied in preclinical models of cancer, including lymphoma, leukemia, and solid tumors. In these studies, 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has demonstrated potent anti-tumor activity, both as a single agent and in combination with other therapies. 2-{[(2-methylphenoxy)acetyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has also been shown to have a favorable safety profile, with no significant toxicity observed in preclinical studies.